(2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone

• IUPAC Name: (2,7-dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-(oxolan-2-yl)methanone
• InChI: InChI=1S/C15H19NO3/c1-10-5-6-12-14(8-10)19-11(2)9-16(12)15(17)13-4-3-7-18-13/h5-6,8,11,13H,3-4,7,9H2,1-2H3
• InChI Key: MGHNYBURLPDRIS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=C(O1)C=C(C=C2)C)C(=O)C3CCCO3
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

(2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone, also known as DBM, is a synthetic compound that has been of great interest in scientific research due to its potential therapeutic applications. DBM is a member of the benzoxazine family of compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of (2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone is not fully understood, but it is thought to act through a variety of pathways. One proposed mechanism involves the inhibition of the NF-κB signaling pathway, which plays a key role in inflammation and cancer development. This compound has also been found to activate the Nrf2 signaling pathway, which is involved in cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and neuroprotective properties, this compound has also been found to have antioxidant and anti-angiogenic effects. It has also been shown to modulate the activity of various enzymes and transcription factors.

Advantages and Limitations for Lab Experiments

One advantage of using (2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, like many synthetic compounds, this compound can be difficult and expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on (2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research could focus on the development of new derivatives of this compound with enhanced biological activities.
In addition, further studies are needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications. This could involve investigating its effects on different cell types and in different disease models.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound with a range of potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive target for further research. While there are limitations to its use in lab experiments, this compound has the potential to lead to the development of new treatments for a range of diseases.

Synthesis Methods

(2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone can be synthesized using a variety of methods, including the reaction of 2,7-dimethyl-4H-benzo[d][1,3]oxazin-4-one with tetrahydro-2-furanmethanone in the presence of a base. Other methods involve the reaction of 2,7-dimethyl-4H-benzo[d][1,3]oxazin-4-one with various aldehydes or ketones.

Scientific Research Applications

(2,7-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)(tetrahydro-2-furanyl)methanone has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on this compound's anti-inflammatory properties, with studies showing that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Another area of research has investigated this compound's anti-cancer properties, with studies demonstrating that it can induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been found to have neuroprotective effects, with studies showing that it can protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.